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Compound of Interest

Compound Name: Tembotrione

Cat. No.: B166760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tembotrione is a potent herbicidal agent belonging to the β-triketone class of chemicals. It is

utilized as a selective, post-emergence herbicide for the control of a wide range of broadleaf

and grass weeds, particularly in corn (maize) cultivation. Its mode of action involves the

inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a critical component in

the biochemical pathway responsible for carotenoid biosynthesis in susceptible plants. This

technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, mechanism of action, metabolic pathways, and analytical methodologies pertaining

to Tembotrione.

Chemical Structure and Identification
Tembotrione is chemically described as 2-{2-chloro-4-(methylsulfonyl)-3-[(2,2,2-

trifluoroethoxy)methyl]benzoyl}cyclohexane-1,3-dione.[1] Its structure is characterized by a

central cyclohexane-1,3-dione ring attached to a substituted benzoyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b166760?utm_src=pdf-interest
https://www.benchchem.com/product/b166760?utm_src=pdf-body
https://www.benchchem.com/product/b166760?utm_src=pdf-body
https://www.benchchem.com/product/b166760?utm_src=pdf-body
https://isws.org.in/IJWSn/File/2018_50_Issue-2_133-136.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

2-[2-chloro-4-methylsulfonyl-3-(2,2,2-

trifluoroethoxymethyl)benzoyl]cyclohexane-1,3-

dione[2]

CAS Number 335104-84-2[2]

Molecular Formula C₁₇H₁₆ClF₃O₆S[2]

Molecular Weight 440.8 g/mol [2]

Chemical Structure

Physicochemical Properties
The physicochemical properties of Tembotrione are crucial for understanding its

environmental fate and behavior.
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Property Value Reference

Appearance Beige powder

Melting Point 123 °C

Boiling Point
Decomposes at approximately

150 °C

Vapor Pressure 1.1 x 10⁻⁵ mPa (at 20 °C)

pKa 3.18 (at 25 °C)

Water Solubility
220 mg/L (pH 4, 20 °C),

28,300 mg/L (pH 7, 20 °C)

Solubility in Organic Solvents

(at 20 °C)

Acetone: 300-600 g/L, Ethyl

acetate: >250 g/L,

Dichloromethane: >600 g/L,

Toluene: 75.7 g/L, Hexane:

47.6 g/L, Ethanol: 8.2 g/L

Octanol-Water Partition

Coefficient (log Kow)

2.16 (pH 2.0, 23 °C), -1.09 (pH

7, 24 °C), -1.37 (pH 9.0, 23 °C)

Mechanism of Action: HPPD Inhibition
Tembotrione's herbicidal activity stems from its ability to inhibit the 4-hydroxyphenylpyruvate

dioxygenase (HPPD) enzyme. This enzyme is a key catalyst in the biosynthesis of

plastoquinone and α-tocopherol, which are essential for carotenoid production. Carotenoids

protect chlorophyll from photo-oxidation. By blocking HPPD, Tembotrione disrupts this

protective mechanism, leading to the bleaching of plant tissues, followed by necrosis and death

of the susceptible weed.
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Mechanism of Tembotrione via HPPD Inhibition.

Metabolic Pathways
The metabolism of Tembotrione varies between organisms. In tolerant plants like maize, it is

rapidly metabolized into non-toxic compounds, a process that can be enhanced by safeners

like isoxadifen-ethyl. In susceptible plants and other organisms, the metabolic breakdown is

less efficient.

Metabolism in Maize
In maize, Tembotrione undergoes detoxification primarily through oxidation via cytochrome

P450 monooxygenases, followed by conjugation.

Tembotrione Phase I
(Oxidation via P450s) Hydroxylated Metabolites Phase II

(Conjugation)
Conjugated Metabolites

(e.g., Glycosides) Detoxification

Click to download full resolution via product page

Metabolic Detoxification of Tembotrione in Maize.

Metabolism in Rats
In rats, the primary metabolic pathway involves hydroxylation of the cyclohexyl ring, leading to

the formation of 4-hydroxy-tembotrione and 5-hydroxy-tembotrione.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Tembotrione Analysis
This protocol outlines a general method for the determination of Tembotrione content.

1. Principle: Tembotrione content is determined by reversed-phase HPLC with UV detection

using an external standard method.

2. Apparatus:
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High-Performance Liquid Chromatograph (HPLC)

UV-Vis Detector

C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Analytical balance

Volumetric flasks

Syringe filters (0.45 µm)

Sonicator

3. Reagents:

Tembotrione reference standard of known purity

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (analytical grade)

4. Chromatographic Conditions (Example):

Mobile Phase: Acetonitrile and 0.1% phosphoric acid in water (e.g., 80:20 v/v)

Flow Rate: 1.0 mL/min

Detection Wavelength: 285 nm

Injection Volume: 20 µL

Column Temperature: 30 °C

5. Procedure:

Standard Preparation:
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Accurately weigh about 50 mg of the Tembotrione reference standard into a 100 mL

volumetric flask.

Add approximately 50 mL of acetonitrile and sonicate for about 5 minutes, or until fully

dissolved.

Allow the solution to cool to room temperature and dilute to the mark with acetonitrile. Mix

thoroughly.

Prepare a series of working standard solutions by further dilution with acetonitrile to create

a calibration curve.

Sample Preparation:

Accurately weigh a sample containing approximately 50 mg of Tembotrione into a 100 mL

volumetric flask.

Add approximately 50 mL of acetonitrile and sonicate for about 5 minutes to extract the

Tembotrione.

Allow the solution to cool to room temperature and dilute to the mark with acetonitrile. Mix

thoroughly.

Filter an aliquot of the sample solution through a 0.45 µm syringe filter into an HPLC vial.

Analysis:

Inject the standard solutions to generate a calibration curve.

Inject the prepared sample solution.

The concentration of Tembotrione in the sample is determined by comparing the peak

area with the calibration curve.
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Sample & Standard Preparation

HPLC Analysis
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General Workflow for HPLC Analysis of Tembotrione.
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Toxicological Profile
Endpoint Value Species Reference

Acute Oral LD₅₀ >2000 mg/kg Rat

Acute Dermal LD₅₀ >2000 mg/kg Rat

Acute Inhalation LC₅₀ >4.58 mg/L Rat

Skin Irritation Non-irritating Rabbit

Eye Irritation Mildly irritating Rabbit

Dermal Sensitization Potential sensitizer

Tembotrione is not considered to be genotoxic. Long-term studies in rats showed evidence of

squamous cell carcinomas in the eye at high doses.

Ecotoxicological Profile
Tembotrione exhibits varying levels of toxicity to different non-target organisms.
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Organism Group Toxicity Level Notes Reference

Birds Negligible risk

Fish (Freshwater and

Marine)
Negligible risk

Aquatic Invertebrates

(Freshwater)
Negligible risk

Aquatic Invertebrates

(Estuarine/Marine)
Toxic

Algae (Freshwater

and Marine)
Negligible risk

Honey Bees Negligible risk

Earthworms Negligible risk

Terrestrial Plants Toxic
As expected for a

herbicide

Aquatic Plants

(Freshwater Vascular)
Toxic

Small Mammals Toxic

Conclusion
Tembotrione is a highly effective herbicide with a well-defined mechanism of action targeting

the HPPD enzyme. Its physicochemical properties influence its behavior in the environment,

and its metabolic pathways determine its selectivity in crops like maize. The provided analytical

methods offer a framework for its quantification in various matrices. A thorough understanding

of its toxicological and ecotoxicological profiles is essential for its safe and responsible use in

agricultural settings. This technical guide serves as a comprehensive resource for

professionals involved in the research, development, and regulation of this important

agricultural chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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